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Sweetness Potency Comparison

The table below summarizes the key quantitative data available for Oxime V.

Sweetener
Name

Reported Sweetness Potency
(vs. Sucrose)

Additional Context

Oxime V Approximately 450 times
sweeter than sucrose [1]

Described as a low molecular weight aldoxime and
an analogue of perillartine [1].

Perillartine 2000 times sweeter than
sucrose [1]

The parent compound of Oxime V; its use is limited
by bitterness and low water solubility [1].

Experimental Context and Gaps

The core data on Oxime V's sweetness potency comes from a patent document [1]. The patent states the

potency but does not provide the detailed experimental methodology, such as the sensory evaluation

protocol, concentration levels tested, or the panel size, which would be essential for a rigorous scientific

comparison [1].

For a proper sensory evaluation, contemporary research suggests that modeling a concentration-response

(C-R) curve in the target food system is crucial [2]. Accurate protocols must account for "context effects,"
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where the judgment of sweetness intensity can be influenced by the other samples served in the same testing

session [2]. The referenced patent does not specify if such measures were taken.

Conceptual Workflow for Sweetness Comparison

Based on general best practices in sensory science [2] [3], the diagram below outlines the key steps for

establishing a reliable sweetness potency comparison, which could be applied to Oxime V.
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Start: Define Comparison Objective

1. Select Sweeteners
and Concentrations

2. Choose Food Matrix
(e.g., aqueous solution, milk)

3. Train Sensory Panel
on reference standards and scale

4. Design Protocol to
Minimize Context Effects

5. Collect Intensity Ratings
using gLMS or similar scale

6. Model Concentration-
Response (C-R) Curves

7. Interpolate Equivalent
Sweetness Concentrations

Calculate Potency Ratio
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How to Proceed with Your Comparison Guide

Given the limited primary data on Oxime V, I suggest the following steps to create a more complete guide:

Acknowledge the Data Source: Clearly state that the potency figure for Oxime V comes from a

patent, which typically does not include full experimental details [1].
Contextualize with Other Sweeteners: You could create a broader comparison table by including

potency data for other common sweeteners (e.g., sucralose, aspartame, stevia) from established
scientific literature [3] to provide a more comprehensive landscape.

Highlight the Analogue Relationship: Emphasize that Oxime V is an analogue of perillartine,
developed to improve upon the latter's low water solubility and bitterness [1]. This is a key point for

researchers interested in structure-activity relationships.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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